Cas no 2171721-52-9 (2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• CAS No: 2171721-52-9
• MF: C₃₂H₃₄N₂O₆
• MW: 542.622169017792
• CID: 6004566
• PubChem ID: 165879317
• Update Time: 2025-10-11

2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• 2171721-52-9
• EN300-1537625
• 2-{1-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C32H34N2O6/c1-20(31(36)37)23-16-34(17-23)30(35)29(21(2)39-18-22-10-4-3-5-11-22)33-32(38)40-19-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,20-21,23,28-29H,16-19H2,1-2H3,(H,33,38)(H,36,37)
• InChI Key： OGTNREVZSQDOQB-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 542.24168681g/mol
• Monoisotopic Mass: 542.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid

Comprehensive Overview of 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid (CAS No. 2171721-52-9)

The compound 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid, identified by its CAS No. 2171721-52-9, is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure, featuring a benzyloxy group and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and its compatibility with solid-phase peptide synthesis (SPPS) methodologies.

One of the key features of 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid is its ability to act as a protected amino acid derivative. The Fmoc group is widely used in peptide chemistry because it can be selectively removed under mild basic conditions, leaving other functional groups intact. This property is particularly valuable in the synthesis of complex peptides and proteins, which are at the forefront of modern drug discovery. The compound’s azetidin-3-yl moiety also contributes to its unique reactivity, enabling the formation of stable cyclic structures that are often sought after in medicinal chemistry.

In recent years, the demand for custom peptide synthesis and small molecule intermediates has surged, driven by advancements in biotechnology and personalized medicine. 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid aligns perfectly with these trends, as it offers a versatile scaffold for the design of peptidomimetics and bioactive compounds. Its CAS No. 2171721-52-9 is frequently searched in academic and industrial databases, reflecting its growing importance in the field.

Another area of interest is the compound’s potential role in cancer research. Peptide-based therapeutics are gaining traction as targeted treatments for various malignancies, and intermediates like 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid are critical for their development. The benzyloxy and Fmoc groups provide the necessary stability and reactivity for constructing peptide chains with high precision, a requirement for effective drug candidates.

From a synthetic chemistry perspective, the compound’s structure presents both challenges and opportunities. The presence of multiple functional groups, including the propanoic acid terminus, allows for diverse modifications, making it a favorite among chemists working on structure-activity relationship (SAR) studies. Its CAS No. 2171721-52-9 is often referenced in patents and research papers, underscoring its utility in innovative chemical processes.

Environmental and regulatory considerations are also relevant when discussing 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid. While the compound is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. The Fmoc group, in particular, is known for its stability under normal conditions, but proper disposal methods must be followed to minimize environmental impact.

In conclusion, 2-{1-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid (CAS No. 2171721-52-9) is a multifaceted compound with broad applications in pharmaceutical and biochemical research. Its unique structural attributes, combined with the growing demand for peptide-based therapeutics, position it as a key player in the future of drug development. Researchers and industry professionals continue to explore its potential, making it a subject of ongoing scientific inquiry and innovation.